1-(3,5-Bis(trifluoromethyl)phenyl)-2-(4-bromophenyl)-6,6-dimethyl-5,6,7-trihydroindol-4-one
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Description
1-(3,5-Bis(trifluoromethyl)phenyl)-2-(4-bromophenyl)-6,6-dimethyl-5,6,7-trihydroindol-4-one is a useful research compound. Its molecular formula is C24H18BrF6NO and its molecular weight is 530.308. The purity is usually 95%.
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Scientific Research Applications
Synthesis and Structural Characterization
Synthesis of 5-carbaphosphatranes
A study by Mironov et al. (2009) details the synthesis and crystal structure of 5-carbaphosphatranes containing a four-membered cycle, reacting bis(trifluoromethyl)-substituted phenyl compounds with hexafluoroacetone to form propeller-type structures, characterized by NMR spectroscopy and single crystal X-ray diffraction analysis (Mironov et al., 2009).
Brominated Phenols from Marine Red Algae
Research on marine red algae Symphyocladia latiuscula led to the identification of highly brominated mono- and bis-phenols with radical-scavenging activity. These compounds are structurally characterized by fully substituted bromophenol units, demonstrating potential biological activity (Duan et al., 2007).
Materials Science Applications
Fluorinated Polyimides
Chung et al. (2006) synthesized novel fluorinated polyimides from a trifluoromethyl-substituted bis(ether amine) monomer, showcasing high solubility, transparency, low dielectric constants, and excellent thermal stability, indicating their potential use in advanced material applications (Chung et al., 2006).
Antimicrobial Evaluation of Triazolopyrimidines
Vora and Vyas (2019) conducted an efficient synthesis of novel triazolopyrimidines featuring bis(trifluoromethyl)phenyl groups, showing significant antibacterial and antifungal activity, suggesting potential applications in developing new antimicrobial agents (Vora & Vyas, 2019).
Advanced Synthesis Techniques
- Microwave-Assisted Synthesis: Jha and Ramarao (2017) reported the microwave-assisted synthesis of novel bis(trifluoromethyl)phenyl-triazole-pyridine hybrid analogues using a click chemistry approach, demonstrating an efficient method for preparing complex organic compounds with potential biological applications (Jha & Ramarao, 2017).
Properties
IUPAC Name |
1-[3,5-bis(trifluoromethyl)phenyl]-2-(4-bromophenyl)-6,6-dimethyl-5,7-dihydroindol-4-one |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
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InChI |
InChI=1S/C24H18BrF6NO/c1-22(2)11-20-18(21(33)12-22)10-19(13-3-5-16(25)6-4-13)32(20)17-8-14(23(26,27)28)7-15(9-17)24(29,30)31/h3-10H,11-12H2,1-2H3 |
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Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
FSSWLGOCJMCCPU-UHFFFAOYSA-N |
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Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1(CC2=C(C=C(N2C3=CC(=CC(=C3)C(F)(F)F)C(F)(F)F)C4=CC=C(C=C4)Br)C(=O)C1)C |
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Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C24H18BrF6NO |
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Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
530.3 g/mol |
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Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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